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Compound of Interest

Compound Name: LysoSensor PDMPO

Cat. No.: B12408016

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
LysoSensor™ Yellow/Blue DND-160, also known as PDMPO, is a fluorescent, acidotropic

probe used to investigate the pH of acidic organelles, such as lysosomes, in living cells.[1] As a

ratiometric pH indicator, PDMPO exhibits a pH-dependent shift in its fluorescence emission,

allowing for quantitative measurements of lysosomal pH.[2][3] In less acidic environments,

PDMPO fluoresces blue, while in more acidic compartments, its fluorescence shifts to yellow.

This dual-emission property makes it a powerful tool for studying lysosomal function, cellular

trafficking, and the effects of pharmacological agents on lysosomal pH.

Principle of Action
PDMPO is a weakly basic amine that freely permeates the cell membrane in its neutral state.

Once inside the cell, it accumulates in acidic organelles due to protonation. This protonation

leads to an increase in fluorescence intensity. The unique characteristic of PDMPO is its dual-

excitation and dual-emission spectrum that is dependent on the surrounding pH. At neutral or

slightly acidic pH, the probe is excited at ~329 nm and emits blue fluorescence at ~440 nm. In

a more acidic environment (pH ~4.2), the excitation peak shifts to ~384 nm, and the probe
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emits a bright yellow fluorescence at ~540 nm. This ratiometric capability allows for the

determination of lysosomal pH by calculating the ratio of the fluorescence intensities at the two

emission wavelengths, which minimizes the influence of probe concentration, photobleaching,

and cell thickness.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the use of LysoSensor™

PDMPO in adherent cell lines.

Parameter Value Notes

Stock Solution Concentration 1 mM Dissolve in anhydrous DMSO.

Working Concentration 1 - 5 µM

Optimal concentration may

vary depending on the cell

type and experimental

conditions.

Incubation Time 5 - 120 minutes

Shorter incubation times (1-5

minutes) are recommended to

avoid potential lysosomal

alkalization.

Incubation Temperature 37°C
Maintain appropriate cell

growth conditions.

pKa ~4.2 - 4.47
The pH at which 50% of the

dye is in its protonated form.

Excitation Wavelengths
~329 nm (for blue emission) /

~384 nm (for yellow emission)

Dual excitation allows for

ratiometric imaging.

Emission Wavelengths
~440 nm (blue) / ~540 nm

(yellow)

The ratio of yellow to blue

fluorescence is used to

determine pH.

Experimental Protocols
Materials
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LysoSensor™ Yellow/Blue DND-160 (PDMPO)

Anhydrous Dimethyl Sulfoxide (DMSO)

Adherent cell line of interest

Complete cell culture medium

Phosphate-Buffered Saline (PBS)

Coverslips or glass-bottom dishes for imaging

Fluorescence microscope with appropriate filter sets for dual-emission imaging

Protocol for Staining Adherent Cells
1. Preparation of Stock Solution: a. Prepare a 1 mM stock solution of LysoSensor™ PDMPO by

dissolving the lyophilized powder in anhydrous DMSO. b. Aliquot the stock solution into single-

use volumes and store at -20°C, protected from light. Avoid repeated freeze-thaw cycles.

2. Cell Seeding: a. Seed adherent cells on sterile coverslips or in glass-bottom dishes. b.

Culture the cells until they reach the desired confluency (typically 30-60%).

3. Preparation of Staining Solution: a. On the day of the experiment, thaw an aliquot of the 1

mM PDMPO stock solution at room temperature. b. Dilute the stock solution to a final working

concentration of 1-5 µM in pre-warmed (37°C) complete cell culture medium. The optimal

concentration should be determined empirically for each cell line.

4. Staining of Cells: a. Remove the culture medium from the cells. b. Add the pre-warmed

staining solution to the cells, ensuring the entire surface is covered. c. Incubate the cells for 5

to 30 minutes at 37°C in a CO₂ incubator. Shorter incubation times are preferable to minimize

potential effects on lysosomal pH.

5. Washing: a. After incubation, remove the staining solution. b. Gently wash the cells two to

three times with pre-warmed fresh culture medium or PBS to remove any unbound dye.

6. Imaging: a. Immediately image the cells using a fluorescence microscope equipped with filter

sets capable of detecting both the blue and yellow fluorescence of PDMPO. b. Excite the cells
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at approximately 330-380 nm and collect the emission at ~440 nm (blue) and ~540 nm

(yellow). c. Acquire images for both emission channels.

Data Analysis for Ratiometric pH Measurement
Image Acquisition: Capture fluorescence images at both the yellow (~540 nm) and blue

(~440 nm) emission wavelengths.

Background Subtraction: Subtract the background fluorescence from each image.

Ratio Calculation: Create a ratiometric image by dividing the intensity of the yellow

fluorescence image by the intensity of the blue fluorescence image on a pixel-by-pixel basis.

Calibration (Optional but Recommended): To obtain absolute pH values, a calibration curve

should be generated. This involves treating stained cells with buffers of known pH in the

presence of ionophores like nigericin and valinomycin to equilibrate the intracellular and

extracellular pH.

Data Interpretation: An increase in the yellow/blue fluorescence ratio indicates a more acidic

environment within the lysosomes.

Visualizations
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Caption: Experimental workflow for staining adherent cells with LysoSensor™ PDMPO.
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Caption: Principle of ratiometric pH sensing with LysoSensor™ PDMPO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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